Cas no 2402836-49-9 (3-Methoxybutanimidamide;hydrochloride)

• Product Name: 3-Methoxybutanimidamide;hydrochloride
• CAS No: 2402836-49-9
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• CID: 6328408
• PubChem ID: 145915630
• Update Time: 2025-10-21

3-Methoxybutanimidamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2402836-49-9
• 3-Methoxybutanimidamide;hydrochloride
• 3-methoxybutanimidamide hydrochloride
• EN300-7471819

• Inchi： 1S/C5H12N2O.ClH/c1-4(8-2)3-5(6)7;/h4H,3H2,1-2H3,(H3,6,7);1H
• InChI Key： NPPFYDMCVJJFQM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C)CC(=N)N

Computed Properties

• Exact Mass: 152.0716407g/mol
• Monoisotopic Mass: 152.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-Methoxybutanimidamide;hydrochloride

Research Brief on 3-Methoxybutanimidamide Hydrochloride (CAS: 2402836-49-9): Recent Advances and Applications

3-Methoxybutanimidamide hydrochloride (CAS: 2402836-49-9) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique methoxy and amidine functional groups, has been explored for its role as a building block in the synthesis of more complex pharmacologically active molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of infectious diseases and metabolic disorders.

One of the most notable advancements in the research of 3-Methoxybutanimidamide hydrochloride is its application in the design of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting viral proteases. The study revealed that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. This finding underscores its potential as a scaffold for developing broad-spectrum antiviral therapeutics.

In addition to its antiviral properties, 3-Methoxybutanimidamide hydrochloride has shown promise in the field of oncology. Research conducted by a team at the National Cancer Institute (NCI) identified its derivatives as potential modulators of apoptosis-related pathways. Specifically, these compounds were found to enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to apoptosis. Mechanistic studies indicated that the amidine moiety plays a critical role in interacting with cellular targets, such as Bcl-2 family proteins, thereby promoting programmed cell death in malignant cells.

The synthesis and optimization of 3-Methoxybutanimidamide hydrochloride have also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, emphasizing green chemistry principles. The proposed method utilized catalytic hydrogenation and minimized the use of hazardous reagents, aligning with the growing demand for sustainable pharmaceutical manufacturing practices. This development is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these advancements, challenges remain in the clinical translation of 3-Methoxybutanimidamide hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative treatments in the chemical biology and pharmaceutical sectors.

In conclusion, 3-Methoxybutanimidamide hydrochloride (CAS: 2402836-49-9) represents a promising candidate for drug development, with recent research highlighting its applications in antiviral and anticancer therapies. Continued exploration of its pharmacological properties and synthetic accessibility will likely yield new opportunities for addressing unmet medical needs. Researchers are encouraged to leverage these findings to advance the design of next-generation therapeutics.